Cas no 119-22-2 (Benzoic acid,2-(ethylamino)-5-sulfo-)

• Product Name: Benzoic acid,2-(ethylamino)-5-sulfo-
• CAS No: 119-22-2
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 152904
• PubChem ID: 67063
• Update Time: 2025-04-19

Benzoic acid,2-(ethylamino)-5-sulfo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(ethylamino)-5-sulfo-
• 2-(ethylamino)-5-sulfobenzoic acid
• N-ethyl-5-sulphoanthranilic acid
• 2-Ethylamino-5-sulfobenzoic acid
• AC1L26RN
• AC1Q6WQ1
• Anthranilic acid, N-ethyl-5-sulfo-
• N-Ethyl-5-sulfoanthranilic acid
• NSC16161
• N-Ethyl-5-sulfoanthanilic acid
• 2-Ethylamino-5-sulfobenzoesure
• DTXSID2059483
• 5- Sulfo-2-athylaminobenzoesaure
• Benzoic acid, 2-(ethylamino)-5-sulfo-
• NSC-49120
• AKOS024333922
• 119-22-2
• EINECS 204-307-2
• SCHEMBL3319072
• NS00023843
• NSC 16161
• NSC49120
• NSC-16161

• Inchi： 1S/C9H11NO5S/c1-2-10-8-4-3-6(16(13,14)15)5-7(8)9(11)12/h3-5,10H,2H2,1H3,(H,11,12)(H,13,14,15)
• InChI Key： WXUAZZARGUDIHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)NCC)(=O)(=O)O

Computed Properties

• Exact Mass: 245.03583
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 103.7